Cas no 1806792-93-7 (Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate)

• Product Name: Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate
• CAS No: 1806792-93-7
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4856049
• Update Time: 2025-07-22

Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate

• Inchi： 1S/C10H11F2IN2O2/c1-2-17-8(16)4-6-9(10(11)12)5(13)3-7(14)15-6/h3,10H,2,4H2,1H3,(H2,14,15)
• InChI Key： VVAHNADBAJOJHV-UHFFFAOYSA-N
• SMILES： IC1C=C(N)N=C(CC(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate

Research Brief on Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate (CAS: 1806792-93-7)

Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate (CAS: 1806792-93-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals targeting various diseases. Recent studies have highlighted its potential applications in drug discovery, especially in the design of kinase inhibitors and other small-molecule therapeutics.

The structural features of Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate, including the difluoromethyl and iodo substituents, make it a valuable scaffold for further chemical modifications. These functional groups enhance the compound's reactivity and enable its incorporation into more complex molecular architectures. Researchers have utilized this compound in the synthesis of potential anticancer agents, leveraging its ability to interact with specific biological targets.

Recent advancements in synthetic methodologies have improved the efficiency of producing Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate, making it more accessible for research and development. A study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a series of pyridine-based compounds with promising activity against tyrosine kinases. The study reported that derivatives of this compound exhibited potent inhibitory effects on cancer cell proliferation, suggesting its potential as a lead compound for further optimization.

In addition to its applications in oncology, Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate has been explored in the context of infectious diseases. A 2023 study in Bioorganic & Medicinal Chemistry Letters described its role in the development of antiviral agents. The researchers synthesized a library of compounds using this intermediate and identified several candidates with activity against RNA viruses, including SARS-CoV-2. This highlights the compound's versatility and its potential to address unmet medical needs.

The pharmacokinetic and toxicological profiles of Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate and its derivatives are currently under investigation. Preliminary data suggest that the compound exhibits favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. However, further studies are required to fully assess its safety and efficacy in preclinical models.

In conclusion, Ethyl 6-amino-3-(difluoromethyl)-4-iodopyridine-2-acetate (CAS: 1806792-93-7) represents a promising intermediate in medicinal chemistry with broad applications in drug discovery. Its unique structural features and reactivity make it a valuable tool for the synthesis of novel bioactive molecules. Ongoing research continues to uncover its potential, paving the way for the development of new therapeutics for cancer, infectious diseases, and other conditions. Future studies should focus on optimizing its derivatives and evaluating their clinical potential.